Cas no 1537803-49-8 (2-Methyl-1-(3-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 2-Methyl-1-(3-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1537803-49-8
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5741056
• PubChem ID: 66429732
• Update Time: 2025-07-23

2-Methyl-1-(3-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(3-methylphenyl)cyclobutane-1-carboxylic acid
• 1537803-49-8
• EN300-1122342
• 2-methyl-1-(3-methylphenyl)cyclobutane-1-carboxylicacid
• AKOS015774877
• Cyclobutanecarboxylic acid, 2-methyl-1-(3-methylphenyl)-
• 2-Methyl-1-(3-methylphenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C13H16O2/c1-9-4-3-5-11(8-9)13(12(14)15)7-6-10(13)2/h3-5,8,10H,6-7H2,1-2H3,(H,14,15)
• InChI Key： MHDJMESPOXGMCV-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(C)C=2)CCC1C)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.121±0.06 g/cm3(Predicted)
• Boiling Point: 339.2±21.0 °C(Predicted)
• pka: 4.42±0.40(Predicted)

Additional information on 2-Methyl-1-(3-methylphenyl)cyclobutane-1-carboxylic acid

Introduction to 2-Methyl-1-(3-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1537803-49-8) and Its Emerging Applications in Chemical Biology

2-Methyl-1-(3-methylphenyl)cyclobutane-1-carboxylic acid, identified by the CAS number 1537803-49-8, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive molecular framework and potential biological activities. This compound belongs to the class of cycloalkane derivatives with an aromatic substituent, making it a promising candidate for further exploration in drug discovery and mechanistic studies.

The molecular structure of 2-Methyl-1-(3-methylphenyl)cyclobutane-1-carboxylic acid consists of a cyclobutane ring substituted with a phenyl group at the 1-position and a methyl group at the 2-position, further enhanced by an additional methyl group on the phenyl ring at the 3-position. This specific arrangement imparts unique steric and electronic properties, which may contribute to its interaction with biological targets. The presence of both aromatic and aliphatic moieties in its structure allows for diverse chemical modifications, making it a versatile scaffold for medicinal chemistry applications.

In recent years, there has been growing interest in cycloalkane derivatives as pharmacophores due to their ability to modulate protein-protein interactions and enzyme activities. The rigid cycloalkane core in 2-Methyl-1-(3-methylphenyl)cyclobutane-1-carboxylic acid provides a stable platform for binding to biological targets, while the aromatic substituents can engage in π-stacking interactions or hydrophobic effects, enhancing binding affinity. These features make it an attractive compound for designing novel therapeutic agents.

One of the most compelling aspects of 2-Methyl-1-(3-methylphenyl)cyclobutane-1-carboxylic acid is its potential role in modulating inflammatory pathways. Emerging research suggests that compounds with similar structural motifs may interfere with key enzymes involved in inflammation, such as cyclooxygenases (COX) and lipoxygenases (LOX). The bulky methyl groups on the cyclobutane ring could sterically hinder the access of substrates to these enzymes, thereby reducing inflammatory responses. Preliminary in vitro studies have shown promising results in inhibiting COX-2 activity, indicating its potential as an anti-inflammatory agent.

Furthermore, the compound has shown promise in interactions with G-protein coupled receptors (GPCRs), which are critical targets for many drugs due to their widespread presence and involvement in various physiological processes. The aromatic moiety and the cycloalkane core can potentially interact with specific residues in GPCRs, leading to allosteric modulation or direct binding. This capability makes 2-Methyl-1-(3-methylphenyl)cyclobutane-1-carboxylic acid a valuable scaffold for developing GPCR ligands, which are implicated in a wide range of diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes.

The synthesis of 2-Methyl-1-(3-methylphenyl)cyclobutane-1-carboxylic acid presents an interesting challenge due to the need to construct the cycloalkane ring while introducing the appropriate substituents at specific positions. Traditional synthetic routes often involve Friedel-Crafts alkylation followed by cyclization or ring-closing metathesis strategies. Recent advances in catalytic methods have enabled more efficient and selective constructions of complex cyclic structures, making it feasible to access this compound with high purity and yield. These advancements not only facilitate its use in research but also open avenues for further derivatization and optimization.

The pharmacokinetic properties of 2-Methyl-1-(3-methylphenyl)cyclobutane-1-carboxylic acid are also under investigation to assess its suitability for therapeutic applications. Studies have begun to explore its solubility, stability, metabolic pathways, and potential drug-drug interactions. Understanding these properties is crucial for translating preclinical findings into clinical efficacy. Initial pharmacokinetic data suggest that modifications to the molecular structure could enhance bioavailability and reduce clearance rates, making it more suitable for systemic administration.

The growing body of research on 2-Methyl-1-(3-methylphenyl)cyclobutane-1-carboxylic acid underscores its significance as a lead compound in chemical biology. Its unique structural features offer multiple avenues for exploration, from modulating inflammatory pathways to interacting with GPCRs. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, compounds like this are poised to play a pivotal role in the development of next-generation therapeutics.